Cas no 2229552-03-6 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine
• CAS No: 2229552-03-6
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 6183521
• PubChem ID: 165753733
• Update Time: 2025-06-14

1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1991600
• 2229552-03-6
• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine

• Inchi： 1S/C10H16ClN3/c1-14-7-13-9(11)8(14)10(12)5-3-2-4-6-10/h7H,2-6,12H2,1H3
• InChI Key： AJQVWDYYSHHKLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CCCCC2)N)N(C)C=N1

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine

Recent Advances in the Study of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine (CAS: 2229552-03-6)

The compound 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine (CAS: 2229552-03-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine, which combines an imidazole ring with a cyclohexylamine moiety. This hybrid structure has been shown to exhibit promising activity as a modulator of specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potential lead compound for the treatment of neuroinflammatory disorders.

In terms of synthetic approaches, researchers have developed optimized routes for the production of 2229552-03-6 with improved yields and purity. A recent patent application (WO2023056123) describes a novel catalytic process that reduces byproduct formation while maintaining scalability. This advancement is particularly significant for potential industrial-scale production should the compound progress through clinical trials.

Pharmacokinetic studies of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine have revealed favorable absorption and distribution profiles in animal models. The compound demonstrates good blood-brain barrier penetration, making it particularly interesting for central nervous system applications. However, recent metabolism studies indicate the need for further structural optimization to address rapid hepatic clearance observed in primate models.

Emerging structure-activity relationship (SAR) data suggest that modifications to the chloro-substituent on the imidazole ring can significantly alter target selectivity. Computational modeling studies published in early 2024 have provided insights into the molecular interactions between 2229552-03-6 and its putative biological targets, offering guidance for future analog development.

Current research efforts are focusing on expanding the therapeutic potential of this compound class. Preliminary results from cell-based assays indicate possible applications in oncology, particularly in combination therapies targeting resistant cancer cell lines. Researchers at several academic institutions have initiated collaborative studies to explore these possibilities further.

While the preclinical data for 1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclohexan-1-amine appears promising, significant challenges remain in its development path. The compound's toxicity profile requires more comprehensive evaluation, and its intellectual property landscape is becoming increasingly complex as multiple organizations file competing claims. Nevertheless, the growing body of research suggests that 2229552-03-6 represents an important chemical scaffold for future drug discovery efforts in multiple therapeutic areas.